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Compound of Interest

Compound Name: 2,5-Dimethyl-3-hexanone

Cat. No.: B045781 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,5-Dimethyl-3-hexanone

Introduction
2,5-Dimethyl-3-hexanone (CAS No: 1888-57-9), also known as isobutyl isopropyl ketone, is

an organic compound with the molecular formula C8H16O.[1][2][3][4] It is a ketone featuring a

six-carbon chain with methyl groups at the second and fifth positions.[5] This compound is a

colorless to pale yellow liquid with a characteristic odor.[3][5][6] It is recognized for its moderate

volatility and is a flammable liquid that should be handled with appropriate safety measures.[1]

[5] 2,5-Dimethyl-3-hexanone is soluble in organic solvents like chloroform and DCM, while it

has limited solubility in water.[2][3][5] This document provides a comprehensive overview of its

key physical properties, supported by experimental methodologies for their determination.

Quantitative Physical Properties
The fundamental physical characteristics of 2,5-Dimethyl-3-hexanone are summarized in the

table below. These properties are crucial for its application in chemical synthesis, as a solvent,

and in the flavor and fragrance industry.[3][5]
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Physical Property Value

Molecular Formula C8H16O[1][2][3][4][6]

Molecular Weight 128.21 g/mol [2][3][7]

Boiling Point 147.5 - 148 °C[1][2][3]

Melting Point -32.24°C (estimate)[2][3]

Density 0.81 g/cm³[2][3] or 0.81223 g/cm³ @ 20 °C[1]

Refractive Index 1.4050 - 1.4090[2][3] or 1.407[1][8]

Vapor Pressure 3.99 mmHg @ 25°C[1][8]

Flash Point 34.2 °C[1][3]

Appearance Colorless to light yellow liquid[3][5][6]

Solubility
Soluble in Chloroform, DCM; limited in water[2]

[3][5]

Experimental Protocols
The determination of the physical properties listed above involves standardized experimental

techniques. Below are detailed methodologies for measuring key parameters.

Determination of Boiling Point
The boiling point is a critical property for characterizing and purifying liquids. Distillation and

micro-boiling point methods are commonly employed.[9][10]

Distillation Method:

A distillation apparatus is assembled, which is suitable for separating a volatile liquid from

non-volatile substances or for separating liquids with different boiling points.[9]

The liquid sample (2,5-Dimethyl-3-hexanone) is placed in the distillation flask.

The flask is heated, and the temperature of the vapor is monitored with a thermometer or

temperature probe.[9]
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The temperature that remains constant as the liquid condenses into the receiving flask is

recorded as the boiling point.[9]

Micro-Boiling Point (Capillary) Method: This method is ideal for small sample volumes.[10]

A small amount of the liquid is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.[11][12]

The apparatus is heated, and a stream of air bubbles will emerge from the capillary tube.

[10]

Heating is stopped when a rapid and continuous stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.[10][12]

Determination of Density
Density is determined by measuring the mass of a known volume of the liquid.[13]

Mass Measurement: An empty, dry measuring cylinder or pycnometer (density bottle) is

weighed on an electronic balance, and its mass is recorded.[13][14]

Volume Measurement: A precise volume of 2,5-Dimethyl-3-hexanone is added to the

measuring cylinder. The volume is read from the bottom of the meniscus at eye level to avoid

parallax error.[13][14]

Combined Mass Measurement: The measuring cylinder containing the liquid is reweighed,

and the mass is recorded.[13][14]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated using the formula: ρ = mass

/ volume.[13] For higher accuracy, measurements should be repeated and an average value

calculated.[13]

Determination of Refractive Index
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The refractive index is a fundamental optical property, measured using a refractometer.[15]

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index, such as distilled water.

Sample Application: A few drops of 2,5-Dimethyl-3-hexanone are placed on the clean, dry

prism of the refractometer.[15]

Measurement: The prism is closed, and light is passed through the sample. By looking

through the eyepiece, the boundary line between light and dark fields is adjusted to be at the

center of the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.[16]

Logical Relationships and Workflows
The following diagram illustrates the relationship between the compound, its physical

properties, and the experimental methods used for their determination.
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Figure 1: Workflow for determining the physical properties of 2,5-Dimethyl-3-hexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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